4-butoxy-N-(2-methoxy-4-nitrophenyl)benzamide

• IUPAC Name: 4-butoxy-N-(2-methoxy-4-nitrophenyl)benzamide
• InChI: InChI=1S/C18H20N2O5/c1-3-4-11-25-15-8-5-13(6-9-15)18(21)19-16-10-7-14(20(22)23)12-17(16)24-2/h5-10,12H,3-4,11H2,1-2H3,(H,19,21)
• InChI Key: REZZUGOVFOQGDN-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])OC
• Molecular Formula: C18H20N2O5
• Molecular Weight: 344.4 g/mol

Description

“4-butoxy-N-(2-methoxy-4-nitrophenyl)benzamide” is a chemical compound with the linear formula C18H20N2O6. It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich.

Scientific Research Applications

• Pharmacological Properties and Clinical Use of Related Compounds : Similar compounds, like benzamides and their derivatives, are extensively studied for their pharmacological properties. Metoclopramide, for example, is a benzamide with significant clinical use in treating gastro-intestinal disorders, demonstrating the potential of benzamides in medical applications. It facilitates diagnostic procedures in the gastrointestinal tract and treats various types of vomiting and functional gastrointestinal disorders (Pinder et al., 2012).

• Environmental and Analytical Applications : Advanced oxidation processes (AOPs) for degrading recalcitrant compounds in the environment highlight the interest in chemical compounds for environmental protection. Although not directly related to "4-butoxy-N-(2-methoxy-4-nitrophenyl)benzamide," this research area emphasizes the importance of chemical compounds in addressing environmental concerns, such as water pollution and toxic by-products (Qutob et al., 2022).

• Synthesis and Chemical Properties : The synthesis and characterization of compounds with specific functional groups, such as benzoxaboroles, demonstrate the ongoing research in developing new materials with potential applications in drug development, material science, and as inhibitors for various biological targets. This underscores the versatility of compounds with complex structures and the importance of synthetic chemistry in exploring their potential applications (Adamczyk-Woźniak et al., 2009).

• Antioxidant Activities : The investigation of antioxidant activities in compounds highlights the significance of chemical structures in mitigating oxidative stress, relevant to a wide range of fields from food preservation to pharmaceuticals. Studies on synthetic phenolic antioxidants, for example, contribute to understanding how chemical compounds can be designed to enhance their antioxidant properties, demonstrating the broader implications of chemical research in health and disease management (Liu & Mabury, 2020).